Positional Specificity: 10-Methyl Isomer Inactive in Capsaicinoid Synthesis
In a cell-free capsaicinoid biosynthesis assay using placenta extracts from Capsicum annuum, 10-methylundecanoyl-CoA (iso-C12:0-CoA) exhibited no detectable acyl donor activity [1]. This contrasts with the high activity observed for iso-C9:0-CoA, iso-C10:0-CoA, iso-C10:1-CoA, and iso-C11:0-CoA in the same experimental system [1]. While 5-Methylundecanoyl-CoA was not directly tested in this study, the data establish that methylundecanoyl-CoA positional isomers are not functionally interchangeable and exhibit divergent enzyme recognition patterns.
| Evidence Dimension | Enzymatic activity as acyl donor in capsaicinoid biosynthesis |
|---|---|
| Target Compound Data | No direct data available for 5-Methylundecanoyl-CoA |
| Comparator Or Baseline | 10-methylundecanoyl-CoA (iso-C12:0-CoA): not used as acyl donor (zero detectable activity); iso-C9:0-CoA: most effective acyl donor among compounds tested; iso-C10:0-CoA, iso-C10:1-CoA, iso-C11:0-CoA: active acyl donors |
| Quantified Difference | Qualitative: 10-methylundecanoyl-CoA shows zero detectable activity vs. active acyl donors; relative contribution: iso-C9:0-CoA most effective; when iso-C9:0-CoA, iso-C10:0-CoA, iso-C10:1-CoA, and iso-C11:0-CoA were added together, nordihydrocapsaicin comprised >60% of total capsaicinoid formed |
| Conditions | Cell-free extracts of C. annuum var. annuum cv. Karayatsubusa placenta; reaction required CoA, ATP, and Mg++ as cofactors; optimum pH ~9.0 |
Why This Matters
The zero activity of the 10-methyl positional isomer demonstrates that methylundecanoyl-CoA positional isomers are not functionally equivalent; researchers requiring methyl-branched acyl-CoAs for metabolic studies must select the correct positional isomer for their specific experimental system, and 5-Methylundecanoyl-CoA may exhibit distinct activity profiles from both 10-methyl and other positional variants.
- [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source
